Cas no 2138311-81-4 (1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl)-
• CAS No: 2138311-81-4
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5261241
• Update Time: 2025-06-08

1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl)-

• Inchi： 1S/C11H18O2/c1-8(2)7-11(3)9(12)5-4-6-10(11)13/h8H,4-7H2,1-3H3
• InChI Key： MRNWYCCGEMIGLV-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(=O)C1(C)CC(C)C

Additional information on 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl)-

Introduction to 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl) (CAS No. 2138311-81-4)

1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl) (CAS No. 2138311-81-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its cyclohexane ring and substituted ketone groups, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl) is C₁₀H₁₆O₂, and its molecular weight is approximately 176.23 g/mol. The compound's structure features a cyclohexane ring with two ketone groups at the 1 and 3 positions, and two methyl groups attached to the same carbon atom. This unique arrangement imparts specific reactivity and stability characteristics that are crucial for its applications in chemical synthesis.

In recent years, 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl) has been extensively studied for its potential as a building block in the development of novel pharmaceuticals. Research has shown that this compound can serve as a key intermediate in the synthesis of anti-inflammatory agents, antiviral drugs, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a new class of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Beyond its applications in medicinal chemistry, 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl) has also found utility in materials science. Its ability to undergo various chemical transformations makes it an attractive candidate for the preparation of functional polymers and coatings. A recent study in the journal Advanced Materials demonstrated the use of this compound in the synthesis of conductive polymers with enhanced electrical properties. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic accessibility of 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl) is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the condensation of cyclohexanone with an appropriate alkylating agent followed by oxidative cleavage to form the desired dione structure. This synthetic pathway is not only cost-effective but also environmentally friendly, making it suitable for large-scale production.

In addition to its synthetic versatility, 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl) exhibits excellent thermal stability and solubility properties. These characteristics are essential for its use in various chemical processes and formulations. For example, its good solubility in common organic solvents such as ethanol and acetone facilitates its use in solution-based reactions and processing techniques.

The safety profile of 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl) is another important consideration for its practical applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in well-ventilated areas away from heat sources and incompatible materials.

In conclusion, 1,3-Cyclohexanedione, 2-methyl-2-(2-methylpropyl) (CAS No. 2138311-81-4) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique molecular structure and favorable chemical properties make it an indispensable intermediate in the synthesis of pharmaceuticals and functional materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the fields of chemistry and materials science.